Cas no 1399658-94-6 (1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine)

• Product Name: 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine
• CAS No: 1399658-94-6
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5189535
• Update Time: 2025-06-12

1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine
• Piperazine, 1-(4-chloro-2-nitrophenyl)-4-(2-methoxyphenyl)-

• Inchi： 1S/C17H18ClN3O3/c1-24-17-5-3-2-4-15(17)20-10-8-19(9-11-20)14-7-6-13(18)12-16(14)21(22)23/h2-7,12H,8-11H2,1H3
• InChI Key： LZSGVYRVXQSGAA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2[N+]([O-])=O)CCN(C2=CC=CC=C2OC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine

Research Update on 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine (CAS: 1399658-94-6)

The compound 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine (CAS: 1399658-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This piperazine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and characterization of 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine, with particular emphasis on its structural features and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and stability under various conditions. These studies have laid the groundwork for further exploration of its biological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the key findings from recent research is the compound's interaction with specific neurotransmitter receptors, particularly serotonin and dopamine receptors. In vitro assays have demonstrated that 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine exhibits moderate affinity for these receptors, suggesting potential applications in the treatment of psychiatric and neurological conditions. Furthermore, molecular docking studies have provided insights into the binding modes of this compound, which could inform the design of more potent and selective analogs.

Another area of investigation has been the compound's pharmacokinetic properties. Preliminary studies in animal models have shown that 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine has favorable absorption and distribution profiles, with moderate bioavailability. However, further optimization may be required to improve its metabolic stability and reduce potential off-target effects. These findings are crucial for advancing the compound through the drug development pipeline.

In addition to its CNS-related applications, recent research has explored the anti-inflammatory potential of 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, including the NF-κB signaling cascade. These effects have been observed at micromolar concentrations, suggesting that the compound could serve as a scaffold for the development of novel anti-inflammatory agents.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize the pharmacological profile of 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine. By systematically modifying its chemical structure, scientists aim to enhance its potency, selectivity, and drug-like properties. These efforts are expected to yield valuable insights into the design of next-generation therapeutics targeting a range of diseases.

In conclusion, 1-(4-Chloro-2-nitro-phenyl)-4-(2-methoxy-phenyl)-piperazine (CAS: 1399658-94-6) represents a promising compound with diverse pharmacological potential. Continued research into its mechanism of action, therapeutic applications, and structural optimization will be essential for realizing its full potential in drug discovery and development. The findings summarized in this briefing underscore the importance of this compound in current chemical biology and medicinal chemistry research.